2-Bromo-4-(2-morpholin-4-yl-ethyl)-phenylamine

• Molecular Formula: C12H17BrN2O
• Molecular Weight: 285.18 g/mol
• IUPAC Name: 2-bromo-4-(2-morpholin-4-ylethyl)aniline
• InChI: InChI=1S/C12H17BrN2O/c13-11-9-10(1-2-12(11)14)3-4-15-5-7-16-8-6-15/h1-2,9H,3-8,14H2
• InChI Key: HAKBVNCWTUTJME-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC2=CC(=C(C=C2)N)Br

Description

2-Bromo-4-(2-morpholin-4-yl-ethyl)-phenylamine is a useful research compound. Its molecular formula is C12H17BrN2O and its molecular weight is 285.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-4-(2-morpholin-4-yl-ethyl)-phenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-4-(2-morpholin-4-yl-ethyl)-phenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution 4-[2-(4-nitro-phenyl)-ethyl]-morpholine (0.70 g, 2.97 mmol) (as prepared in the previous step) in 15 mL of MeOH was added 10% Pd/C (30 mg) and the mixture hydrogenated under 20 psi of H2 for 2 h. The mixture was filtered though Celite and concentrated. The residue was dissolved in DCM (20 mL) and NBS (0.53 g, 2.97 mmol) was added and the reaction stirred for 20 min at RT. The reaction was diluted with DCM (20 mL) and washed with NaHCO3 (2×40 mL) and the organic layer dried over Na2SO4 and concentrated. The title compound was eluted from a 20-g SPE with 100% EtOAc to give 0.49 g (58%) of a light yellow oil. Mass spectrum (ESI, m/z): Calcd. for C12H17BrN2O, 285.0 (M+H). found 285.0.